Cas no 1804027-20-0 (5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile)
5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile
-
- Inchi: 1S/C9H9F3N4O/c10-9(11,12)17-8-5(1-2-13)6(15)4-16-7(8)3-14/h4H,1,3,14-15H2
- InChI Key: WKVQILDTHGXMNP-UHFFFAOYSA-N
- SMILES: FC(OC1C(CN)=NC=C(C=1CC#N)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 300
- XLogP3: -0.1
- Topological Polar Surface Area: 98
5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022003144-500mg |
5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile |
1804027-20-0 | 97% | 500mg |
$950.60 | 2022-04-02 | |
| Alichem | A022003144-1g |
5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile |
1804027-20-0 | 97% | 1g |
$1,629.60 | 2022-04-02 |
5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile
Introduction to 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804027-20-0)
5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile, with the CAS number 1804027-20-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.
The molecular structure of 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile is characterized by a pyridine ring substituted with an amino group at the 5-position, an aminomethyl group at the 2-position, and a trifluoromethoxy group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.
Recent studies have highlighted the potential of 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. The researchers found that it effectively scavenges free radicals and modulates key signaling pathways involved in neuronal survival and function.
In addition to its neuroprotective properties, 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound has significant anti-proliferative effects on various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of cell cycle progression and induction of apoptosis, making it a potential lead compound for the development of new anticancer drugs.
The pharmacokinetic properties of 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile have been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile.
The synthesis of 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile has been optimized using modern synthetic methods to ensure high yield and purity. One common approach involves the sequential functionalization of a pyridine scaffold through multi-step reactions, including nucleophilic substitution, reductive amination, and cyanation. These synthetic strategies have been refined to minimize side reactions and improve overall efficiency.
In conclusion, 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804027-20-0) is an intriguing compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological properties for clinical applications.
1804027-20-0 (5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)